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Compound of Interest

Compound Name: 2-Methylbenzenesulfonic acid

Cat. No.: B008403

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylbenzenesulfonic acid, also known as o-toluenesulfonic acid, is an organosulfur
compound with the chemical formula C7HsO3S.[1][2] As a member of the aromatic sulfonic acid
family, it is a strong organic acid widely utilized as a catalyst and an intermediate in various
chemical syntheses.[3][4][5] Its properties make it a valuable reagent in the pharmaceutical,
dye, and polymer industries. This guide provides a comprehensive overview of its chemical and
physical properties, synthesis, applications, and safety information.

Chemical and Physical Properties

2-Methylbenzenesulfonic acid is a solid at room temperature and is soluble in water and
other polar organic solvents.[3][6] The sulfonic acid group confers strong acidic properties,
making it significantly more acidic than carboxylic acids.[7]

Table 1: Physical and Chemical Properties of 2-
Methylbenzenesulfonic Acid
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Property Value Reference
CAS Number 88-20-0 [1][2][8]
Molecular Formula C7Hs03S [1][2]
Molecular Weight 172.20 g/mol [11[2]
Melting Point 67.5°C 9]

Boiling Point 272.52°C (rough estimate) [9]

Density 1.3692 (rough estimate) 9]

pKa -0.53 + 0.15 (Predicted) 9]

Water Solubility 488.9 g/L (at 32.5 °C) [9]

LogP -0.0473 to 1.24172 [2][10]

Table 2: Identification and Descriptors

Identifier Value Reference

IUPAC Name 2-methylbenzenesulfonic acid

o-toluenesulfonic acid,
Synonyms ] ] [2]
Toluene-2-sulfonic acid

1S/C7H80O3S/c1-6-4-2-3-5-

InChl 7(6)11(8,9)10/h2-5H,1H3, 8]
(H,8,9,10)
LBLYYCQCTBFVLH-

InChl Key [1][8][10]

UHFFFAOYSA-N

SMILES CC1=CC=CC=C1S(=0)(=0)0  [2]

Synthesis of 2-Methylbenzenesulfonic Acid

The primary method for synthesizing 2-methylbenzenesulfonic acid is through the
electrophilic aromatic substitution reaction of toluene with a sulfonating agent, typically sulfuric
acid.[1]
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Reaction Pathway: Sulfonation of Toluene

Sulfonation of Toluene to Produce 2-Methylbenzenesulfonic Acid
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Mechanism of the sulfonation of toluene.

Experimental Protocol: Synthesis of 2-
Methylbenzenesulfonic Acid

This protocol describes a general laboratory-scale synthesis.
Materials:
e Toluene

+ Concentrated sulfuric acid (98%)
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Sodium chloride

Calcium carbonate

Hydrochloric acid

Dean-Stark apparatus

Reaction flask

Heating mantle

Separatory funnel

Beakers and other standard laboratory glassware
Procedure:

Reaction Setup: Assemble a reaction flask with a heating mantle and a Dean-Stark
apparatus.

Sulfonation: Charge the reaction flask with toluene and slowly add concentrated sulfuric acid
while stirring. The molar ratio of toluene to sulfuric acid should be optimized based on
desired yield and purity.

Heating and Water Removal: Heat the reaction mixture. The water formed during the
reaction will be collected in the Dean-Stark trap, driving the equilibrium towards the products.

Work-up: After the reaction is complete (as determined by monitoring, e.g., TLC or HPLC),
cool the mixture.

Purification:
o Slowly pour the cooled reaction mixture into a saturated sodium chloride solution.

o The sulfonic acid will precipitate. Filter the precipitate.
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o To remove excess sulfuric acid, the crude product can be treated with calcium carbonate
to precipitate calcium sulfate, which is then filtered off.

o The filtrate containing the calcium sulfonate salt is then acidified with hydrochloric acid to
regenerate the 2-methylbenzenesulfonic acid.

« |solation: The product can be further purified by recrystallization.

Applications in Research and Development

2-Methylbenzenesulfonic acid is a versatile compound with numerous applications.

Catalysis

As a strong, non-oxidizing, organic-soluble acid, it is an effective catalyst in a variety of organic
reactions, including:

 Esterification: Catalyzes the formation of esters from carboxylic acids and alcohols.
o Acetalization: Used in the formation of acetals from aldehydes and alcohols.

» Polymerization: Acts as a catalyst in polymerization reactions.[3][11]

Chemical Intermediate

It serves as a crucial intermediate in the synthesis of:

o Pharmaceuticals: It is a building block for various active pharmaceutical ingredients (APISs).
[3][11]

» Dyes and Pigments: Used in the manufacturing of various colorants.[3][11]
o Pesticides and Herbicides: A key component in the synthesis of agrochemicals.[3][11]

o Detergents and Surfactants: Employed in the production of surface-active agents.

Logical Relationship: Catalytic Role
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Catalytic Applications of 2-Methylbenzenesulfonic Acid

2-Methylbenzenesulfonic Acid
(Strong Acid Catalyst)
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Applications of 2-Methylbenzenesulfonic acid as a catalyst.

Analytical Methods

High-performance liquid chromatography (HPLC) is a common technique for the analysis of 2-
methylbenzenesulfonic acid.

Experimental Protocol: HPLC Analysis

Objective: To determine the purity of a 2-methylbenzenesulfonic acid sample.
Instrumentation and Conditions:

e HPLC System: A standard HPLC system with a UV detector.

e Column: C18 reverse-phase column.

» Mobile Phase: A gradient of acetonitrile and water, often with a small amount of an acidifier
like phosphoric or formic acid.[1][10]
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» Flow Rate: Typically 1.0 mL/min.

o Detection Wavelength: UV detection at a wavelength where the analyte has significant
absorbance (e.g., 220 nm).

e Injection Volume: 10-20 pL.
Procedure:

o Sample Preparation: Accurately weigh a sample of 2-methylbenzenesulfonic acid and
dissolve it in the mobile phase to a known concentration.

o Standard Preparation: Prepare a standard solution of known concentration.
e Analysis: Inject the standard and sample solutions into the HPLC system.

o Data Processing: Compare the peak area of the analyte in the sample to that of the standard
to determine the purity.

Experimental Workflow: HPLC Analysis
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Workflow for HPLC Analysis
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Workflow for the analysis of 2-methylbenzenesulfonic acid by HPLC.

Safety and Handling
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2-Methylbenzenesulfonic acid is a corrosive substance that can cause severe skin burns and
eye damage.[1][12] It is also an irritant and may cause respiratory irritation.

Table 3: GHS Hazard Information

Hazard Class Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1B

burns and eye damage.
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage.
Specific target organ toxicity — 3 H335: May cause respiratory
Single exposure irritation.

Handling Precautions:
e Use in a well-ventilated area.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

» Avoid breathing dust.

 In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical
attention.[12]

Storage:
» Store in a cool, dry, and well-ventilated place.
o Keep the container tightly closed.

o Store away from incompatible materials such as bases and oxidizing agents.

Conclusion

2-Methylbenzenesulfonic acid (CAS 88-20-0) is a fundamentally important chemical with
broad applications in both industrial and research settings. Its strong acidic nature, combined
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with its organic solubility, makes it an invaluable catalyst and synthetic intermediate. A thorough
understanding of its properties, synthesis, and safe handling procedures is essential for its
effective and responsible use in scientific and developmental endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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